ethyl 4-[2-(4-chlorobenzoyl)-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate

• IUPAC Name: ethyl 4-[2-(4-chlorobenzoyl)-1,1-dioxo-1λ6,4-benzothiazin-4-yl]benzoate
• InChI: InChI=1S/C24H18ClNO5S/c1-2-31-24(28)17-9-13-19(14-10-17)26-15-22(23(27)16-7-11-18(25)12-8-16)32(29,30)21-6-4-3-5-20(21)26/h3-15H,2H2,1H3
• InChI Key: WOSJNLDFJUYBEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H18ClNO5S
• Molecular Weight: 467.9 g/mol

Description

Ethyl 4-[2-(4-chlorobenzoyl)-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate, also known as CBX, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CBX belongs to the class of benzothiazinone derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Self-Assembled Diblock Copolymers : Research by Liu and Chiu (2010) on diblock copolymers with pendant photosensitive azobenzene segments, including a monomer with a complex benzoyl-oxyl benzoate structure, highlights the potential of such compounds in creating materials with reversible changes in micellar structure under light illumination. This property could be leveraged in drug delivery systems or as part of light-responsive materials (Liu & Chiu, 2010).

Antiplatelet Activity : The work by Chen et al. (2008) on ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate derivatives for their selective anti-PAR4 activity hints at the potential pharmaceutical applications of structurally complex benzoates in developing new antiplatelet drugs. The study underscores the significance of specific functional groups in enhancing biological activity (Chen et al., 2008).

Anti-Juvenile Hormone Agents : Investigations into ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate derivatives by Kuwano et al. (2008) and related studies illustrate the use of such compounds in modulating insect growth and development. These agents can induce precocious metamorphosis by acting as juvenile hormone antagonists, offering insights into pest control strategies and insect physiology research (Kuwano et al., 2008).

Organophosphorus Compound Thiation : The study by Clausen and Lawesson (2010) on the thiation of ethyl 2-acylaminobenzoates to produce benzothiazinones and related compounds demonstrates the versatility of such chemical transformations in synthesizing novel organophosphorus compounds with potential applications in materials science and catalysis (Clausen & Lawesson, 2010).